Cas no 19828-47-8 (methyl 4-chloro-2-(methylamino)benzoate)

• Product Name: methyl 4-chloro-2-(methylamino)benzoate
• CAS No: 19828-47-8
• MF: C₉H₁₀ClNO₂
• MW: 199.634201526642
• MDL: MFCD17291777
• CID: 5014887
• PubChem ID: 12369446
• Update Time: 2025-04-23

methyl 4-chloro-2-(methylamino)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-chloro-2-(methylamino)benzoate
• 4-Chloro-2-methylaminobenzoic acid methyl ester

• MDL： MFCD17291777
• Inchi： 1S/C9H10ClNO2/c1-11-8-5-6(10)3-4-7(8)9(12)13-2/h3-5,11H,1-2H3
• InChI Key： VHOXAFREOAWEBG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(=O)OC)=C(C=1)NC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• XLogP3: 4
• Topological Polar Surface Area: 38.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on methyl 4-chloro-2-(methylamino)benzoate

Professional Introduction to 4-Chloro-2-methylaminobenzoic acid methyl ester (CAS No. 19828-47-8)

4-Chloro-2-methylaminobenzoic acid methyl ester, identified by the Chemical Abstracts Service Number (CAS No.) 19828-47-8, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of substituted benzoic acids, characterized by its chloro and methylamino functional groups, which contribute to its unique reactivity and potential applications in medicinal chemistry. The esterification of the carboxylic acid group further enhances its utility as an intermediate in the synthesis of more complex molecules.

The structural framework of 4-Chloro-2-methylaminobenzoic acid methyl ester encompasses a benzene ring substituted at the 4-position with a chlorine atom and at the 2-position with a methylamino group. The presence of these electron-withdrawing and electron-donating groups, respectively, imparts distinct electronic properties to the molecule, making it a versatile building block for further functionalization. The methyl ester moiety not only influences the solubility and stability of the compound but also serves as a reactive site for various chemical transformations.

In recent years, 4-Chloro-2-methylaminobenzoic acid methyl ester has garnered attention in academic and industrial research due to its potential role in drug discovery. The benzoic acid scaffold is a privileged structure in medicinal chemistry, with numerous pharmacologically active compounds derived from it. The chloro and methylamino substituents enhance the molecule's binding affinity to biological targets, making it a valuable candidate for designing novel therapeutic agents.

One of the most compelling aspects of 4-Chloro-2-methylaminobenzoic acid methyl ester is its utility as a precursor in the synthesis of heterocyclic compounds. Heterocycles are integral to many biologically active molecules, including antibiotics, antivirals, and anticancer agents. The chlorine atom at the 4-position can participate in nucleophilic aromatic substitution reactions, allowing for the introduction of diverse substituents at this position. Similarly, the methylamino group can undergo reductive amination or condensation reactions to form more complex structures.

Recent studies have highlighted the importance of 4-Chloro-2-methylaminobenzoic acid methyl ester in developing kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often targeted in cancer therapy. The benzoic acid core can be modified to mimic ATP binding pockets, while the chloro and methylamino groups can be tailored to enhance selectivity against specific kinases. For instance, modifications at these positions have been shown to improve binding affinity and reduce off-target effects.

The synthesis of 4-Chloro-2-methylaminobenzoic acid methyl ester typically involves multi-step organic reactions starting from commercially available aromatic precursors. A common synthetic route includes chlorination of 2-methylaminobenzoic acid followed by methylation of the carboxylic acid group. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to introduce additional functional groups with high efficiency and selectivity.

The pharmaceutical industry has shown particular interest in derivatives of 4-Chloro-2-methylaminobenzoic acid methyl ester due to their potential therapeutic applications. Researchers have explored its use in developing novel anti-inflammatory agents, where modifications at the chloro and methylamino positions can modulate inflammatory pathways. Additionally, its structural features make it a promising candidate for antifungal and antibacterial drugs, targeting specific enzymes or receptors involved in microbial infections.

In conclusion, 4-Chloro-2-methylaminobenzoic acid methyl ester (CAS No. 19828-47-8) is a versatile compound with significant implications in pharmaceutical research and development. Its unique structural features and reactivity make it an invaluable intermediate for synthesizing complex biologically active molecules. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow further.